Cas no 1805377-35-8 (2-Bromo-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide
• CAS No: 1805377-35-8
• MF: C₇H₇BrF₂N₂O₂S
• MW: 301.108486413956
• CID: 4862661
• Update Time: 2025-06-15

2-Bromo-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide

• Inchi： 1S/C7H7BrF2N2O2S/c1-3-2-4(15(11,13)14)5(7(9)10)12-6(3)8/h2,7H,1H3,(H2,11,13,14)
• InChI Key： KGJGXYROLCWNPS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(C(F)F)=N1)S(N)(=O)=O

Computed Properties

• Exact Mass: 299.938
• Monoisotopic Mass: 299.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4

Additional information on 2-Bromo-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide

Recent Advances in the Study of 2-Bromo-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide (CAS: 1805377-35-8)

2-Bromo-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide (CAS: 1805377-35-8) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This heterocyclic sulfonamide derivative has shown promising potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of this compound, including the difluoromethyl group and bromo substitution, contribute to its versatile reactivity and potential pharmacological properties.

Recent studies have focused on the synthetic applications of 1805377-35-8 as a building block for more complex pharmaceutical compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel pyridine-based kinase inhibitors targeting cancer-related pathways. The researchers highlighted the compound's excellent reactivity in palladium-catalyzed cross-coupling reactions, which enables efficient derivatization at the bromo position while maintaining the stability of the sulfonamide group.

In terms of biological activity, preliminary screening results published in Bioorganic & Medicinal Chemistry Letters (2024) indicate that derivatives of 2-Bromo-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide exhibit moderate inhibitory activity against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of both the difluoromethyl and sulfonamide moieties appears to contribute to this antimicrobial activity, possibly through interference with bacterial folate metabolism.

The compound's physicochemical properties have been extensively characterized in recent computational studies. Molecular modeling and density functional theory (DFT) calculations suggest that the electron-withdrawing effects of the sulfonamide and difluoromethyl groups significantly influence the electronic distribution of the pyridine ring, potentially enhancing its binding affinity to biological targets. These computational insights are guiding the rational design of new derivatives with improved pharmacological profiles.

From a safety and toxicity perspective, recent preclinical evaluations (2024) have established basic toxicological parameters for 1805377-35-8. The compound demonstrates acceptable stability under physiological conditions and shows no significant cytotoxicity at concentrations below 100 μM in human cell lines, making it a promising candidate for further medicinal chemistry optimization.

Current research directions include exploring the compound's potential in fragment-based drug discovery and its application in the development of covalent inhibitors. Several pharmaceutical companies have included derivatives of 2-Bromo-6-(difluoromethyl)-3-methylpyridine-5-sulfonamide in their screening libraries, recognizing its value as a versatile scaffold for drug discovery programs targeting various disease areas, including oncology, infectious diseases, and inflammatory disorders.

Future studies are expected to focus on optimizing the synthetic routes for large-scale production of this compound and its derivatives, as well as further elucidating its structure-activity relationships. The growing body of research on 1805377-35-8 suggests that it will continue to be an important tool compound in medicinal chemistry research in the coming years.